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Compound of Interest

Compound Name:
3-

((Benzyloxy)methyl)cyclobutanone

Cat. No.: B069143 Get Quote

Essential Safety and Handling Guide for 3-
((Benzyloxy)methyl)cyclobutanone
For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This document provides immediate, essential

safety and logistical information for 3-((Benzyloxy)methyl)cyclobutanone, offering procedural

guidance to ensure laboratory safety and operational efficiency.

Physicochemical and Hazard Data
A clear understanding of the compound's properties is the first step in safe handling. The

following tables summarize the key physicochemical data and hazard information for 3-
((Benzyloxy)methyl)cyclobutanone.

Table 1: Physicochemical Properties
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Property Value

Molecular Formula C₁₂H₁₄O₂

Molecular Weight 190.24 g/mol

Appearance Liquid

Boiling Point 295.1 °C at 760 mmHg

Density 1.105 g/cm³

Flash Point 127.7 °C

Table 2: Hazard Identification

Hazard Description

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements
May cause skin irritation. May cause serious

eye irritation. May cause respiratory irritation.

Precautionary Statements

Avoid breathing

dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling. Use only outdoors or

in a well-ventilated area. Wear protective

gloves/protective clothing/eye protection/face

protection.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following table outlines the recommended PPE for handling 3-
((Benzyloxy)methyl)cyclobutanone.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Material/Specification

Eyes Safety Goggles or Face Shield ANSI Z87.1 certified

Hands Chemical-resistant gloves

Butyl rubber or heavy-duty

nitrile gloves are

recommended for handling

ketones and ethers.[1][2]

Always inspect gloves for

integrity before use.

Body Laboratory Coat Flame-retardant, fully fastened

Respiratory Fume Hood

All handling of the compound

should be performed in a

certified chemical fume hood.

Operational Plan for Handling
A systematic approach to handling ensures minimal risk. The following step-by-step protocol

should be followed.

Preparation
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 3-((Benzyloxy)methyl)cyclobutanone.

Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.

Assemble PPE: Don all required personal protective equipment as outlined in Table 3.

Prepare Workspace: Ensure the work area is clean, uncluttered, and free of ignition sources.

Have spill cleanup materials readily available.

Handling Procedure
Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing. Use

a properly calibrated pipette or a graduated cylinder.
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Reactions: If using the compound in a reaction, ensure the glassware is properly secured

and that any reaction is monitored.

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-

ventilated area away from incompatible materials such as strong oxidizing agents, acids, and

bases.

In Case of a Spill
Alert Personnel: Immediately notify others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

Small Spills: For minor spills within a fume hood, use an inert absorbent material (e.g.,

vermiculite, sand) to contain and absorb the liquid.[3]

Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a designated

chemical waste container.

Decontaminate: Clean the spill area with soap and water.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection
Container: Collect all waste containing 3-((Benzyloxy)methyl)cyclobutanone in a clearly

labeled, non-halogenated organic waste container.[4] The container should be made of a

compatible material (e.g., high-density polyethylene) and have a secure lid.

Segregation: Do not mix this waste with halogenated solvents or other incompatible waste

streams.[4]

Disposal Procedure
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Labeling: Ensure the waste container is accurately labeled with "Non-Halogenated Organic

Waste" and a list of its contents, including 3-((Benzyloxy)methyl)cyclobutanone.

Storage: Store the waste container in a designated satellite accumulation area, away from

general laboratory traffic.

Arrangement for Pickup: Follow your institution's guidelines for hazardous waste pickup. Do

not dispose of this chemical down the drain.

Workflow for Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of 3-
((Benzyloxy)methyl)cyclobutanone.
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Workflow for Handling and Disposal of 3-((Benzyloxy)methyl)cyclobutanone
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b069143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

